2-{4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methoxyphenoxy}-N-phenylacetamide

• Molecular Formula: C22H21NO7
• Molecular Weight: 411.4 g/mol
• IUPAC Name: 2-[4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methoxyphenoxy]-N-phenylacetamide
• InChI: InChI=1S/C22H21NO7/c1-22(2)29-20(25)16(21(26)30-22)11-14-9-10-17(18(12-14)27-3)28-13-19(24)23-15-7-5-4-6-8-15/h4-12H,13H2,1-3H3,(H,23,24)
• InChI Key: LPSCIHSRLIWPOA-UHFFFAOYSA-N
• SMILES: CC1(OC(=O)C(=CC2=CC(=C(C=C2)OCC(=O)NC3=CC=CC=C3)OC)C(=O)O1)C

Description

2-{4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methoxyphenoxy}-N-phenylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methoxyphenoxy}-N-phenylacetamide involves the inhibition of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells, as well as the regulation of inflammation and oxidative stress.
Biochemical and Physiological Effects:
2-{4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methoxyphenoxy}-N-phenylacetamide has been found to exhibit various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of bacterial and fungal growth, the reduction of inflammation and oxidative stress, and the enhancement of antioxidant activity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methoxyphenoxy}-N-phenylacetamide in lab experiments include its high potency, low toxicity, and broad-spectrum activity against various targets. However, its limitations include its limited solubility in aqueous solutions and its potential to interfere with other biochemical assays.

Future Directions

There are several future directions for the research on 2-{4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methoxyphenoxy}-N-phenylacetamide. These include the development of more efficient synthesis methods, the investigation of its potential applications in the treatment of various diseases, the exploration of its interactions with other compounds, and the optimization of its pharmacokinetic properties.
Conclusion:
In conclusion, 2-{4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methoxyphenoxy}-N-phenylacetamide is a chemical compound that has shown significant potential in scientific research due to its various properties and applications. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Synthesis Methods

The synthesis of 2-{4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methoxyphenoxy}-N-phenylacetamide involves the reaction of 4-(bromomethyl)-2-methoxyphenol with 2,2-dimethyl-4,6-dioxo-1,3-dioxane-5-carboxaldehyde in the presence of a base. The resulting intermediate is then reacted with N-phenylacetamide to produce the final product.

Scientific Research Applications

2-{4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methoxyphenoxy}-N-phenylacetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antitumor, antibacterial, antifungal, anti-inflammatory, and antioxidant properties.